Cas no 899984-55-5 (2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide)

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide is a structurally complex heterocyclic compound featuring a pyranone core linked to a 1,2,4-triazole moiety via a sulfanylmethyl bridge, further functionalized with an N-propylacetamide group. This arrangement confers potential reactivity and binding properties, making it of interest in medicinal chemistry and agrochemical research. The presence of both triazole and pyranone rings suggests possible biological activity, while the thioether linkage enhances stability. Its multifunctional design allows for versatility in synthetic applications, including as an intermediate in the development of pharmacologically active agents. The compound’s precise physicochemical and biological properties would require further empirical evaluation.

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide structure

899984-55-5 structure

Product Name:2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

CAS No:899984-55-5

MF:C₁₄H₁₈N₄O₄S

MW:338.382121562958

CID:5491918

Update Time:2025-05-26

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl]oxy-N-propylacetamide
- 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide
- Inchi： 1S/C14H18N4O4S/c1-3-4-15-13(20)7-22-12-6-21-10(5-11(12)19)8-23-14-17-16-9-18(14)2/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,20)
- InChI Key： QVBBHYQJUZBATF-UHFFFAOYSA-N
- SMILES： C(NCCC)(=O)COC1C(=O)C=C(CSC2N(C)C=NN=2)OC=1

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2757-0083-2μmol	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2757-0083-5μmol	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2757-0083-1mg	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2757-0083-2mg	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2757-0083-3mg	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2757-0083-4mg	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2757-0083-5mg	2-[(6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl)oxy]-N-propylacetamide	899984-55-5	90%+	5mg	$69.0	2023-05-16

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide Related Literature

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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Additional information on 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

2-(6-{(4-Methyl-4H-1,2,4-Triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide: A Comprehensive Overview

The compound with CAS No. 899984-55-5, known as 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyran ring system and a triazole moiety. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Key structural components of this compound include the pyran ring, which is a six-membered oxygen-containing ring with a ketone group at the 4-position. The triazole moiety, specifically the 1,2,4-triazole derivative, is attached via a sulfanyl (sulfur-containing) group to the pyran ring. Additionally, the molecule incorporates an N-propylacetamide group at the 2-position of the pyran ring. This combination of functional groups suggests that the compound may exhibit antimicrobial, anti-inflammatory, or anticancer activities, as these groups are often associated with such biological effects.

Recent studies have highlighted the potential of this compound in anticancer drug development. Researchers have demonstrated that the triazole moiety plays a critical role in modulating the compound's bioactivity. Specifically, the sulfur atom in the sulfanyl group may enhance the molecule's ability to interact with biological targets such as enzymes or receptors. Furthermore, the pyran ring system has been shown to improve pharmacokinetic properties, including absorption and stability in biological systems.

One of the most promising applications of this compound lies in its potential to inhibit key enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound can inhibit cyclooxygenase (COX) enzymes, which are implicated in inflammation and tumor growth. Additionally, the N-propylacetamide group may contribute to the compound's ability to cross cellular membranes, enhancing its bioavailability and efficacy.

From an industrial perspective, this compound represents a valuable lead for developing novel therapeutic agents. Its structure suggests that it could be synthesized using modular approaches, allowing for easy modification of functional groups to optimize biological activity. Moreover, its stability under physiological conditions makes it a suitable candidate for further preclinical testing.

In conclusion, 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide (CAS No. 899984-55-5) is a fascinating molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activities make it an attractive target for further research. As advancements in synthetic chemistry and bioassay techniques continue to evolve, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.